Cas no 451-98-9 ( )

• Product Name: &nbsp
• CAS No: 451-98-9
• MF: C₁₉H₃₁FO
• MW: 294.447249650955
• CID: 929841
• PubChem ID: 303018
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 1-dodecoxy-4-fluoro-2-methylbenzene
• 1-(dodecyloxy)-4-fluoro-2-methylbenzene
• AC1L71TI
• Dodecyl-(4-fluor-2-methyl-phenyl)-aether
• dodecyl-(4-fluoro-2-methyl-phenyl)-ether
• NSC190792
• 451-98-9
• AKOS020765043
• DTXSID90307353
• NSC-190792
•  

• Inchi： 1S/C19H31FO/c1-3-4-5-6-7-8-9-10-11-12-15-21-19-14-13-18(20)16-17(19)2/h13-14,16H,3-12,15H2,1-2H3
• InChI Key： DAGHOJGVSBRNPO-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C)C=1)OCCCCCCCCCCCC

Computed Properties

• Exact Mass: 294.23603
• Monoisotopic Mass: 294.23589377g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 12
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.9
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23
• LogP: 6.43380

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers